![molecular formula C20H22N4OS B1224870 1-[[3-(9-Carbazolyl)-1-oxopropyl]amino]-3-(2-methylprop-2-enyl)thiourea](/img/structure/B1224870.png)
1-[[3-(9-Carbazolyl)-1-oxopropyl]amino]-3-(2-methylprop-2-enyl)thiourea
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Overview
Description
1-[[3-(9-carbazolyl)-1-oxopropyl]amino]-3-(2-methylprop-2-enyl)thiourea is a member of carbazoles.
Scientific Research Applications
Synthesis of Bioactive Molecules :
- Thiourea derivatives, including compounds similar to the one , have been synthesized for their potential as bioactive molecules. For instance, Kalhor, Salehifar, and Nikokar (2014) explored the synthesis of novel N-substituted thiourea derivatives, showing promise for antibacterial activities against various bacteria strains (Kalhor, Salehifar, & Nikokar, 2014).
Development of Anticancer Agents :
- Thiourea derivatives have been investigated for their potential anticancer properties. Abdel-Kader et al. (2016) synthesized a series of thiourea derivatives and evaluated them for their in vitro anticancer activity against various cancer cell lines, showing comparable activity to the standard drug doxorubicin in some cases (Abdel-Kader et al., 2016).
Organocatalysis in Chemical Reactions :
- Some thiourea compounds are used as organocatalysts. For example, Yu and Li (2014) discussed the use of 1-((1R,2R)-2-aminocyclohexyl)-3-(9H-fluoren-9-yl)thiourea in catalyzing reactions with moderate yields and good enantioselectivities (Yu & Li, 2014).
Chiral Solvating Agents for NMR Spectroscopy :
- Thiourea derivatives have been used as chiral solvating agents (CSAs) for enantiodiscrimination in nuclear magnetic resonance (NMR) spectroscopy. Recchimurzo et al. (2020) explored thiourea derivatives of 2-[(1R)-1-aminoethyl]phenol as effective CSAs for differentiating NMR signals of enantiomeric substrates (Recchimurzo et al., 2020).
Synthesis of Novel Chemical Structures :
- Research by Nötzel et al. (2001) demonstrated the synthesis of thiazoline-4-carboxylates, which are cysteine derivatives incorporating cyclopropyl groups. These compounds were synthesized through reactions involving thiourea derivatives (Nötzel et al., 2001).
Properties
Molecular Formula |
C20H22N4OS |
---|---|
Molecular Weight |
366.5 g/mol |
IUPAC Name |
1-(3-carbazol-9-ylpropanoylamino)-3-(2-methylprop-2-enyl)thiourea |
InChI |
InChI=1S/C20H22N4OS/c1-14(2)13-21-20(26)23-22-19(25)11-12-24-17-9-5-3-7-15(17)16-8-4-6-10-18(16)24/h3-10H,1,11-13H2,2H3,(H,22,25)(H2,21,23,26) |
InChI Key |
YMZXQOZXMNYOEJ-UHFFFAOYSA-N |
SMILES |
CC(=C)CNC(=S)NNC(=O)CCN1C2=CC=CC=C2C3=CC=CC=C31 |
Canonical SMILES |
CC(=C)CNC(=S)NNC(=O)CCN1C2=CC=CC=C2C3=CC=CC=C31 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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